Cas no 312-52-7 (4-Fluoro-N-phenylbenzenesulfonamide)

• Product Name: 4-Fluoro-N-phenylbenzenesulfonamide
• CAS No: 312-52-7
• MF: C₁₂H₁₀FNO₂S
• MW: 251.276705265045
• MDL: MFCD00447248
• CID: 312365
• PubChem ID: 67559
• Update Time: 2025-05-19

4-Fluoro-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-phenylbenzenesulfonamide
• Benzenesulfonamide,4-fluoro-N-phenyl-
• N-Phenyl 4-fluorobenzenesulfonamide
• 4-Fluor-benzolsulfanilid
• 4-Fluor-benzol-sulfon-N-phenyl-amid
• 4-Fluor-benzolsulfonsaeure-anilid
• 4-fluorobenzenesulfonanilide
• 4-fluoro-benzenesulfonic acid anilide
• 4-Fluoro-N-Phenyl-Benzenesulfonamide
• Benzenesulfonamide,4-fluoro-N-phenyl
• Benzenesulfonanilide,4-fluoro
• Cambridge id 5348026
• CS-0450875
• Benzenesulfonamide, 4-fluoro-N-phenyl-
• AB00081980-01
• HMS2378O20
• Benzenesulfonanilide, 4-fluoro-
• 4-12-00-01051 (Beilstein Handbook Reference)
• MLS000530486
• NCGC00245594-01
• SB81414
• AE-848/06093050
• AKOS001015952
• DTXSID8075386
• 312-52-7
• 4-fluoro-N-phenylbenzene-1-sulfonamide
• A875989
• SMR000135465
• CHEMBL180798
• EN300-01217
• [(4-fluorophenyl)sulfonyl]phenylamine
• Z45619489
• SCHEMBL8176212
• BRN 2810140
• BS-23793
• MFCD00447248
• STK044762

• MDL： MFCD00447248
• Inchi： 1S/C12H10FNO2S/c13-10-6-8-12(9-7-10)17(15,16)14-11-4-2-1-3-5-11/h1-9,14H
• InChI Key： LDOCMFAHAVONEI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 251.04200
• Monoisotopic Mass: 251.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 376.7±44.0 °C at 760 mmHg
• Flash Point: 181.6±28.4 °C
• Refractive Index: 1.618
• PSA: 54.55000
• LogP: 3.78030
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Fluoro-N-phenylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-Fluoro-N-phenylbenzenesulfonamide

Introduction to 4-Fluoro-N-phenylbenzenesulfonamide (CAS No. 312-52-7)

4-Fluoro-N-phenylbenzenesulfonamide, with the CAS number 312-52-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in various applications, including as intermediates in the synthesis of pharmaceuticals and as active pharmaceutical ingredients (APIs) themselves.

The molecular structure of 4-Fluoro-N-phenylbenzenesulfonamide consists of a fluoro-substituted benzene ring linked to a sulfonamide group, which is further attached to a phenyl group. This unique arrangement confers the compound with several desirable properties, such as enhanced solubility, stability, and biological activity. These characteristics make it an attractive candidate for the development of novel drugs and therapeutic agents.

In recent years, significant advancements have been made in understanding the pharmacological properties and potential applications of 4-Fluoro-N-phenylbenzenesulfonamide. Research has shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various inflammatory disorders and pain conditions. Additionally, studies have explored its potential as an anticonvulsant and neuroprotective agent, highlighting its broad therapeutic potential.

The synthesis of 4-Fluoro-N-phenylbenzenesulfonamide typically involves a multi-step process that begins with the reaction of 4-fluorobenzenesulfonyl chloride with aniline. This reaction is often carried out under controlled conditions to ensure high yield and purity. The resulting product can then be further modified or used directly in various applications, depending on the desired end-use.

In the context of drug discovery and development, 4-Fluoro-N-phenylbenzenesulfonamide has been investigated for its ability to modulate specific biological targets. For instance, it has been shown to interact with certain enzymes and receptors involved in inflammatory pathways, thereby reducing inflammation and associated symptoms. This makes it a valuable tool in the development of targeted therapies for conditions such as arthritis, multiple sclerosis, and other autoimmune diseases.

Clinical trials involving compounds derived from or structurally similar to 4-Fluoro-N-phenylbenzenesulfonamide have yielded promising results. These trials have demonstrated the safety and efficacy of these compounds in treating various conditions, providing a strong foundation for further research and development. The ability to fine-tune the chemical structure of these compounds through synthetic modifications allows researchers to optimize their pharmacological properties for specific therapeutic applications.

Beyond its medicinal applications, 4-Fluoro-N-phenylbenzenesulfonamide also finds use in other areas of chemistry and materials science. Its unique properties make it suitable for use as a functional additive in polymers, coatings, and other advanced materials. Additionally, its stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules.

The environmental impact of compounds like 4-Fluoro-N-phenylbenzenesulfonamide is an important consideration in their development and use. Researchers are actively working on developing more sustainable synthesis methods that minimize environmental footprint while maintaining high yields and purity. This includes exploring green chemistry approaches and using renewable resources wherever possible.

In conclusion, 4-Fluoro-N-phenylbenzenesulfonamide (CAS No. 312-52-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As new insights into its mechanisms of action continue to emerge, it is likely that this compound will play an increasingly important role in advancing therapeutic options for various medical conditions.